Cas no 2228521-61-5 (methyl 3-(3-methyl-1-benzofuran-2-yl)-3-oxopropanoate)

• Product Name: methyl 3-(3-methyl-1-benzofuran-2-yl)-3-oxopropanoate
• CAS No: 2228521-61-5
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 6330506
• PubChem ID: 165972791
• Update Time: 2025-10-28

methyl 3-(3-methyl-1-benzofuran-2-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-methyl-1-benzofuran-2-yl)-3-oxopropanoate
• EN300-1799901
• 2228521-61-5

• Inchi： 1S/C13H12O4/c1-8-9-5-3-4-6-11(9)17-13(8)10(14)7-12(15)16-2/h3-6H,7H2,1-2H3
• InChI Key： ASTPCYKAZKARKG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1C(CC(=O)OC)=O

Computed Properties

• Exact Mass: 232.07355886g/mol
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 56.5Ų

Additional information on methyl 3-(3-methyl-1-benzofuran-2-yl)-3-oxopropanoate

Methyl 3-(3-Methyl-1-Benzofuran-2-yl)-3-Oxopropanoate: A Comprehensive Overview

Methyl 3-(3-Methyl-1-Benzofuran-2-yl)-3-Oxopropanoate, identified by the CAS number 2228521-61-5, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of esters and features a unique structure that combines a benzofuran moiety with a propanoate group. The benzofuran ring, a heterocyclic aromatic compound, is known for its versatile reactivity and wide range of applications in organic synthesis.

The structure of methyl 3-(3-methyl-1-benzofuran-2-yl)-3-oxopropanoate is characterized by a benzofuran ring substituted with a methyl group at the 3-position and an ester group at the 2-position. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the field of medicinal chemistry.

One of the most notable aspects of this compound is its role in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor in the synthesis of complex molecules with potential pharmacological activities. For instance, its use in the construction of macrocyclic compounds has shown promise in targeting specific biological pathways, such as those involved in inflammation and cancer.

The synthesis of methyl 3-(3-methyl-1-benzofuran-2-yl)-3-oxopropanoate typically involves multi-step reactions, including nucleophilic aromatic substitution and esterification processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing product purity. These improvements have made the compound more accessible for large-scale applications in both academic and industrial settings.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 400°C under standard conditions. Its solubility characteristics make it suitable for use in various solvent systems, facilitating its incorporation into different chemical processes. The compound's stability under thermal and oxidative conditions has also been extensively studied, with results indicating moderate stability that can be further enhanced through appropriate formulation techniques.

The application of methyl 3-(3-methyl-1-benzofuran-2-yl)-3-oxopropanoate extends beyond medicinal chemistry into materials science. Its ability to form self-assembled structures has been leveraged in the development of advanced materials, such as stimuli-responsive polymers and nanocomposites. These materials hold potential applications in sensors, drug delivery systems, and electronic devices.

Recent research has also focused on the environmental impact of this compound. Studies have demonstrated that it undergoes biodegradation under specific conditions, reducing its persistence in natural ecosystems. However, further investigations are required to fully understand its ecological footprint and develop strategies for sustainable production and disposal.

In conclusion, methyl 3-(3-methyl-1-benzofuran-2-yl)-3-Oxopropanoate (CAS No: 2228521615) stands as a versatile and valuable compound in modern chemistry. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in diverse fields ranging from drug discovery to materials innovation. As research continues to unfold, this compound is expected to contribute even more significantly to scientific progress and technological development.